Cas no 1805468-45-4 (4-Bromomethyl-5-fluoro-2-iodopyridine)

• Product Name: 4-Bromomethyl-5-fluoro-2-iodopyridine
• CAS No: 1805468-45-4
• MF: C₆H₄BrFIN
• MW: 315.909536361694
• CID: 4901613
• Update Time: 2025-07-23

4-Bromomethyl-5-fluoro-2-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 4-Bromomethyl-5-fluoro-2-iodopyridine

• Inchi： 1S/C6H4BrFIN/c7-2-4-1-6(9)10-3-5(4)8/h1,3H,2H2
• InChI Key： BBHKIRPYDGUOIC-UHFFFAOYSA-N
• SMILES： IC1C=C(CBr)C(=CN=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 114
• XLogP3: 2.2
• Topological Polar Surface Area: 12.9

Additional information on 4-Bromomethyl-5-fluoro-2-iodopyridine

Comprehensive Guide to 4-Bromomethyl-5-fluoro-2-iodopyridine (CAS No. 1805468-45-4): Properties, Applications, and Industry Insights

In the rapidly evolving field of pharmaceutical and agrochemical research, 4-Bromomethyl-5-fluoro-2-iodopyridine (CAS No. 1805468-45-4) has emerged as a highly versatile intermediate. This halogenated pyridine derivative is gaining attention for its unique molecular structure, which combines bromomethyl, fluoro, and iodo functional groups. Researchers are increasingly exploring its potential in cross-coupling reactions, drug discovery, and material science, making it a compound of significant interest in 2024.

The synthetic utility of 4-Bromomethyl-5-fluoro-2-iodopyridine lies in its ability to serve as a multifunctional building block. Its reactive bromomethyl group enables nucleophilic substitutions, while the iodo substituent at the 2-position participates efficiently in palladium-catalyzed reactions such as Suzuki-Miyaura or Sonogashira couplings. Recent publications highlight its use in developing fluorinated bioactive molecules, a trending focus area due to fluorine's ability to enhance metabolic stability and membrane permeability.

From a spectroscopic characterization perspective, this compound exhibits distinctive NMR fingerprints: the 5-fluoro moiety typically appears as a doublet due to coupling with adjacent protons, while the pyridine ring protons display characteristic splitting patterns. Advanced techniques like LC-MS and X-ray crystallography have been employed to confirm its structure, with particular attention to the halogen-halogen interactions that influence its crystalline packing behavior.

Current market trends show growing demand for halogenated pyridine derivatives, driven by their applications in PET radiopharmaceuticals and OLED materials. The 4-Bromomethyl-5-fluoro-2-iodopyridine scaffold is particularly valuable for constructing fluorinated heterocycles, addressing the pharmaceutical industry's need for bioisosteric replacements and metabolic blockers. Several patent applications in 2023-2024 have disclosed its use in kinase inhibitor development, aligning with oncology research priorities.

When handling 4-Bromomethyl-5-fluoro-2-iodopyridine, researchers should consider its photostability and moisture sensitivity. Best practices recommend storage under inert atmosphere at low temperatures, with amber glass containers to prevent light-induced decomposition. Analytical methods for purity assessment typically employ reverse-phase HPLC with UV detection at 254 nm, where the compound shows strong absorption due to its iodo-aromatic system.

The environmental fate of halogenated pyridines has become a research hotspot, with computational studies predicting the biodegradation pathways of compounds like 4-Bromomethyl-5-fluoro-2-iodopyridine. Green chemistry approaches are being developed to minimize waste during its synthesis, including catalytic halogenation methods and atom-economical transformations. These innovations respond to the chemical industry's push toward sustainable manufacturing practices.

Looking ahead, the structure-activity relationship (SAR) studies enabled by 4-Bromomethyl-5-fluoro-2-iodopyridine derivatives may unlock new structure-based drug design opportunities. Its three orthogonal reactive sites allow for sequential functionalization, making it invaluable for constructing diverse chemical libraries in combinatorial chemistry. As high-throughput screening technologies advance, this compound's role in fragment-based drug discovery is expected to expand significantly.

For researchers sourcing 4-Bromomethyl-5-fluoro-2-iodopyridine, quality parameters like halogen content verification (through ion chromatography) and residual solvent analysis are critical. Leading suppliers now provide detailed technical dossiers including stability data and impurity profiles, reflecting the compound's growing importance in GMP-compliant synthesis workflows. The current price range reflects its status as a high-value specialty chemical with custom synthesis options available.

In conclusion, 4-Bromomethyl-5-fluoro-2-iodopyridine (CAS No. 1805468-45-4) represents a strategic research chemical at the intersection of medicinal chemistry and materials science. Its unique combination of halogen substituents and pyridine core continues to inspire innovative applications, from targeted therapeutics to advanced functional materials. As synthetic methodologies evolve, this compound will likely maintain its position as a key intermediate in cutting-edge chemical research.